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Compound of Interest

Compound Name: Ditosylmethane

Cat. No.: B090914

Note: The chemical name "ditosylmethane" does not correspond to a recognized chemical
substance in standard databases. The information provided below is for 3,3'-Diindolylmethane
(CAS: 1968-05-4), which is the likely intended subject based on search query relevance. It is
crucial to verify the identity of your chemical waste before proceeding with any disposal
protocol.

This guide provides essential safety and logistical information for the proper disposal of 3,3'-
Diindolylmethane, designed for researchers, scientists, and drug development professionals.
Adherence to these procedures is critical for maintaining laboratory safety and ensuring
environmental compliance.

Hazard and Safety Data

All personnel handling 3,3'-Diindolylmethane must be familiar with its associated hazards. This
information is critical for safe handling and for making informed decisions during spill cleanup
and disposal.
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GHS Hazard Statements

H315: Causes skin

irritation.H319: Causes serious

eye irritation.H335: May cause (2]
respiratory irritation.H413: May

cause long lasting harmful

effects to aquatic life.

GHS Precautionary
Statements

P261: Avoid breathing
dust/fume/gas/mist/vapors/spr
ay.P264: Wash skin thoroughly

after handling.P271: Use only

outdoors or in a well-ventilated  [1][2]
area.P273: Avoid release to

the environment.P280: Wear

protective gloves/eye

protection/face protection.

Personal Protective Equipment
(PPE)

Protective gloves, eye

protection (safety

glasses/goggles), face o
protection, and appropriate
respiratory protection if dust is

generated.

First Aid Measures

Skin Contact: Wash with plenty  [1]
of soap and water. If irritation
occurs, get medical advice.Eye
Contact: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.
Continue rinsing. If eye
irritation persists, get medical
advice.Inhalation: Remove
person to fresh air and keep

comfortable for breathing. Call
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a poison center or doctor if you

feel unwell.

Experimental Protocols: Waste Disposal
Methodology

The proper disposal of 3,3'-Diindolylmethane must be carried out in accordance with national
and local regulations.[1] Under no circumstances should this chemical be disposed of down the
drain or mixed with other waste streams unless explicitly permitted by your institution's
environmental health and safety (EHS) office.

Step-by-Step Disposal Procedure:

» Waste Identification and Segregation:

o Clearly label all waste containers with "3,3'-Diindolylmethane Waste" and include
appropriate hazard symbols.

o Keep 3,3'-Diindolylmethane waste separate from other chemical waste streams to avoid
incompatible reactions. Halogenated and non-halogenated solvent wastes, for example,
should be kept in separate containers.

» Container Management:

o Collect solid waste, such as contaminated personal protective equipment (gloves, lab
coats) and weighing papers, in a designated, sealable, and chemically compatible
container.

o For solutions, use a sealable, non-reactive container (e.g., a glass bottle with a screw
cap).

o Do not overfill waste containers. Leave adequate headspace to allow for expansion.

o Keep waste containers tightly closed when not in use and store them in a cool, dry, and
well-ventilated area away from heat or ignition sources.

e Disposal of Empty Containers:
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o Handle uncleaned, empty containers as you would the product itself.[1]

o Triple-rinse empty containers with a suitable solvent (e.g., acetone or ethanol). The rinsate
must be collected and disposed of as hazardous waste.

o After proper decontamination, the container can be disposed of according to institutional
guidelines for non-hazardous lab glass or plastic.

» Final Disposal:

o All waste containing 3,3'-Diindolylmethane must be disposed of through an approved
waste disposal plant or a licensed hazardous waste management company.[1]

o Contact your institution's EHS department to arrange for a scheduled pickup of the
hazardous waste.

o Complete all necessary waste disposal request forms, ensuring that the information on the
form matches the label on the waste container.

e Spill and Emergency Procedures:

o

In the event of a spill, evacuate the area and ensure adequate ventilation.[1]
o Avoid generating dust.[1]
o Wear appropriate PPE, including respiratory protection, gloves, and eye protection.

o For solid spills, carefully sweep up the material and place it in a sealed container for
disposal.

o For liquid spills, absorb the material with an inert, non-combustible absorbent (e.g.,
vermiculite, sand, or earth) and place it in a sealed container for disposal.

o Clean the spill area thoroughly.

o

Do not allow the spilled material to enter drains or waterways.[1]

Disposal Workflow Diagram

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/3_3_-Diindolylmethane
https://pubchem.ncbi.nlm.nih.gov/compound/3_3_-Diindolylmethane
https://pubchem.ncbi.nlm.nih.gov/compound/3_3_-Diindolylmethane
https://pubchem.ncbi.nlm.nih.gov/compound/3_3_-Diindolylmethane
https://pubchem.ncbi.nlm.nih.gov/compound/3_3_-Diindolylmethane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b090914?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“G“@ Safety Operating Guide

Check Availability & Pricing

The following diagram illustrates the decision-making process for the proper disposal of 3,3'-
Diindolylmethane waste.

@'-Diindolylmethane Waste G@

Identify Waste Type
(Solid, Liquid, Contaminated PPE)

l

Segregate from other
chemical waste streams

Select appropriate, labeled,
and sealed waste container

Store container in a designated
secure, cool, and ventilated area

Collect spill waste

Arrange for pickup by

EHS or approved waste vendor SElCEEE

Follow Spill Procedures:
End: Proper Disposal Evacuate, Ventilate, Use PPE,
Contain, and Clean Up

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 3,3'-Diindolylmethane waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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